Cas no 1401668-22-1 ((S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-butyramide)

• Product Name: (S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-butyramide
• CAS No: 1401668-22-1
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2159152
• Update Time: 2025-05-22

(S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-ethyl-3-methyl-n-((s)-1-methyl-pyrrolidin-3-yl)-butyramide
• (S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methylpyrrolidin-3-yl)butanamide
• AM97894
• (S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methylpyrrolidin-3-yl)butyramide
• (S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-butyramide

• Inchi： 1S/C12H25N3O/c1-5-15(10-6-7-14(4)8-10)12(16)11(13)9(2)3/h9-11H,5-8,13H2,1-4H3/t10-,11-/m0/s1
• InChI Key： VDXPIBBHZUJSPU-QWRGUYRKSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC)[C@@H]1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-ethyl-3-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-butyramide

Compound CAS No. 1401668-22-1: (S)-2-Amino-N-Ethyl-3-Methyl-N-((S)-1-Methyl-Pyrrolidin-3-Yl)-Butyramide

The compound with CAS No. 1401668-22-1, known as (S)-2-Amino-N-Ethyl-3-Methyl-N-((S)-1-Methyl-Pyrrolidin-3-Yl)-Butyramide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound is characterized by its complex stereochemistry, which plays a crucial role in its biological activity and therapeutic applications. Recent studies have highlighted its promising properties in modulating key cellular pathways, making it a subject of intense research interest.

The (S)-configuration of this compound is particularly important, as it ensures optimal bioavailability and selectivity. The presence of the pyrrolidine ring introduces unique electronic and steric effects, which enhance its ability to interact with target proteins. This structural feature has been extensively studied in recent publications, where researchers have demonstrated its role in stabilizing protein-ligand interactions. The N-Ethyl and N-(S)-1-Methyl-Pyrrolidin-3-Yl substituents further contribute to the compound's pharmacokinetic profile, making it a valuable candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and stereoselective reactions. These methods have significantly improved the yield and purity of the compound, facilitating large-scale production for preclinical studies. The use of enantioselective synthesis has been pivotal in ensuring the correct stereochemistry of the molecule, which is critical for its biological activity.

In terms of pharmacological activity, (S)-2-Amino-N-Ethyl-3-Methyl-N-((S)-1-Methyl-Pyrrolidin-3-Yl)-Butyramide has shown remarkable efficacy in inhibiting key enzymes involved in neurodegenerative diseases. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. Furthermore, its low toxicity profile has been validated in animal models, suggesting a favorable safety margin for potential clinical use.

The application of this compound extends beyond pharmacology, with emerging research exploring its role in peptide synthesis and as a building block for more complex molecules. Its versatility as an intermediate has made it a valuable asset in combinatorial chemistry, enabling the rapid generation of diverse libraries for drug discovery.

In conclusion, (S)-2-Amino-N-Ethyl-3-Methyl-N-((S)-1-Methyl-Pyrrolidin-3-Yl)-Butyramide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its favorable pharmacokinetic and pharmacodynamic properties, positions it as a promising candidate for addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic potential will undoubtedly pave the way for innovative treatments in various therapeutic areas.